Desmethoxy Fluvoxamine Hydrochloride

• Molecular Formula: C₁₄H₂₀ClF₃N₂O
• Molecular Weight: 324.77
• Synonyms: 2-[[[(1E)-1-[4-(Trifluoromethyl)phenyl]pentylidene]amino]oxy]ethanamine Hydrochloride; _x000B_EP Impurity A Hydrochloride; 1-[4-(Trifluoromethyl)phenyl]-1-pentanone O-(2-Aminoethyl)oxime Hydrochloride

Description

Desmethoxy Fluvoxamine Hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C₁₄H₂₀ClF₃N₂O and its molecular weight is 324.77. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Scientific Research Applications

• Mental Health Disorders
  • Obsessive-Compulsive Disorder (OCD) : Fluvoxamine has been extensively studied for its efficacy in treating OCD. Desmethoxy fluvoxamine may exhibit similar properties due to its structural relationship. A systematic review indicated significant improvements in OCD symptoms with SSRIs like fluvoxamine, suggesting potential for desmethoxy fluvoxamine in this area .
  • Major Depressive Disorder (MDD) : SSRIs are first-line treatments for MDD. Studies have shown that fluvoxamine effectively reduces depressive symptoms, indicating that desmethoxy fluvoxamine could also be beneficial .
• COVID-19 Treatment
  • Recent studies have explored the use of fluvoxamine in managing COVID-19 symptoms and preventing clinical deterioration. Preliminary findings suggest that SSRIs may reduce inflammation and improve outcomes in COVID-19 patients . Given the similar mechanism of action, desmethoxy fluvoxamine could be investigated for its potential role in COVID-19 treatment.
• Anxiety Disorders
  • Fluvoxamine is also prescribed for various anxiety disorders, including social anxiety disorder and panic disorder. The anxiolytic effects observed with fluvoxamine suggest that desmethoxy fluvoxamine might share these therapeutic benefits .

Table 1: Clinical Applications of Fluvoxamine and Potential for Desmethoxy Fluvoxamine

Condition	Fluvoxamine Efficacy	Potential for Desmethoxy Fluvoxamine
Obsessive-Compulsive Disorder	High	High
Major Depressive Disorder	High	High
Social Anxiety Disorder	Moderate	Moderate
COVID-19	Emerging Evidence	Requires Investigation

Table 2: Summary of Clinical Studies on Fluvoxamine

Study Reference	Population	Intervention	Outcome
Lenze et al., 2020	COVID-19 patients (n=80)	Fluvoxamine (50 mg)	No clinical deterioration vs placebo
Reis et al., 2022	High-risk COVID-19 (n=741)	Fluvoxamine (100 mg twice daily)	Lower emergency transfers vs placebo
Goodman et al., 1989	OCD patients	Fluvoxamine	Significant symptom reduction

Case Studies

• Fluvoxamine in COVID-19 Management :
  A study conducted by Lenze et al. involved treating 80 COVID-19 patients with fluvoxamine, resulting in no clinical deterioration compared to a placebo group. This study highlighted the potential anti-inflammatory effects of SSRIs during viral infections, warranting further exploration of desmethoxy fluvoxamine's role .
• Efficacy in OCD :
  A meta-analysis reviewed multiple studies on SSRIs for OCD treatment, showing robust responses with fluvoxamine leading to significant symptom improvement. This sets a precedent for investigating desmethoxy fluvoxamine's effectiveness in similar patient populations .